Cas no 28162-03-0 (Benzoic acid, 4-(trifluoromethyl)-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-(trifluoromethyl)-, 4-hydroxyphenyl ester
• CAS No: 28162-03-0
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 1433826
• PubChem ID: 85774255
• Update Time: 2025-04-20

Benzoic acid, 4-(trifluoromethyl)-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(trifluoromethyl)-, 4-hydroxyphenyl ester
• DTXSID401197391
• SCHEMBL14640734
• 28162-03-0

• Inchi： 1S/C14H9F3O3/c15-14(16,17)10-3-1-9(2-4-10)13(19)20-12-7-5-11(18)6-8-12/h1-8,18H
• InChI Key： MPARZOGPOYIHIW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 282.05037
• Monoisotopic Mass: 282.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53